3-(4-Ethylphenyl)-2-methylpropanoic acid

• IUPAC Name: 3-(4-ethylphenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C12H16O2/c1-3-10-4-6-11(7-5-10)8-9(2)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
• InChI Key: XQZPPEQDIQJNFB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(C)C(=O)O
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol

Description

3-(4-Ethylphenyl)-2-methylpropanoic acid is a chemical compound with the molecular formula C11H14O2. Its average mass is 178.228 Da and its monoisotopic mass is 178.099380 Da.

Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found in the available literature, similar compounds have been studied. For example, the Suzuki–Miyaura coupling reaction involves the use of organoboron reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.1±0.1 g/cm3, a boiling point of 304.0±11.0 °C at 760 mmHg, and a flash point of 201.1±14.4 °C. It has two hydrogen bond acceptors, one hydrogen bond donor, and four freely rotating bonds.

Scientific Research Applications

Synthesis and Pharmacological Properties

• A study by Dilber et al. (2008) outlines the synthesis of β-hydroxy-β-arylpropanoic acids, which are structurally similar to nonsteroidal anti-inflammatory drugs (NSAIDs) like ibuprofen. These compounds, including variations of 3-(4-Ethylphenyl)-2-methylpropanoic acid, demonstrated significant anti-inflammatory activity and were comparable to ibuprofen in their effects (Dilber et al., 2008).

Chemical Kinetics and Reaction Mechanisms

• Research by Al-Awadi et al. (2005) explored the kinetics and mechanisms of thermal gas-phase elimination of β-substituted carboxylic acids, providing insights into the behavior of compounds like this compound under high-temperature conditions (Al-Awadi et al., 2005).

Oxidation Studies

• Bietti and Capone (2008) investigated the one-electron oxidation of related compounds in aqueous solution, which can shed light on the reactivity and stability of this compound under oxidative conditions (Bietti & Capone, 2008).

Enantioselective Synthesis

• The enantioselective synthesis of related amino acid derivatives, as researched by Arvanitis et al. (1998), highlights methodologies that could be applicable in synthesizing chiral forms of this compound (Arvanitis et al., 1998).

Catalytic Applications

• Research by Guo et al. (2006) on the synthesis of potent PPARpan agonists involves the use of similar compounds, indicating potential applications of this compound in catalyst development and pharmaceutical synthesis (Guo et al., 2006).

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of 3-(4-Ethylphenyl)-2-methylpropanoic acid. For instance, bio-based copolyesters have been suggested as a promising area for future research.